6-Chloroimidazo[1,2-A]pyrazine-8-carboxylic acid

Specification

• Molecular Formula: C7H4ClN3O2
• Molecular Weight: 197.58 g/mol
• IUPAC Name: 6-chloroimidazo[1,2-a]pyrazine-8-carboxylic acid
• Standard InChI: InChI=1S/C7H4ClN3O2/c8-4-3-11-2-1-9-6(11)5(10-4)7(12)13/h1-3H,(H,12,13)
• Standard InChI Key: FTAAQVPQRONGSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=C(N=C(C2=N1)C(=O)O)Cl

Introduction

6-Chloroimidazo[1,2-a]pyrazine-8-carboxylic acid is a heterocyclic organic compound with a molecular formula of C7H4ClN3O2 and a molecular weight of approximately 197 g/mol. This compound belongs to the imidazopyrazine class, which is known for its diverse biological activities and applications in pharmaceutical and chemical research. Despite its specific applications being less documented compared to other imidazopyrazine derivatives, it shares structural similarities with compounds used in drug development and biochemical studies.

Applications and Research Findings

While specific applications of 6-Chloroimidazo[1,2-a]pyrazine-8-carboxylic acid are not extensively documented, compounds with similar structures are used in various fields:

• Pharmaceutical Development: Heterocyclic compounds like imidazopyrazines are explored for their potential biological activities, including anti-inflammatory, antibacterial, and anticancer properties.

• Biochemical Research: These compounds can serve as enzyme inhibitors or substrates, aiding in the study of biochemical pathways.

• Agricultural Chemistry: Some heterocyclic compounds are used in the development of agrochemicals.

Comparison with Related Compounds

Other compounds in the imidazopyrazine and imidazopyridine classes have well-documented applications:

• 6-Chloroimidazo[1,2-b]pyridazine-2-carboxylic acid: This compound is used in pharmaceutical development, biochemical research, agricultural chemistry, and material science.

• 6-Chloroimidazo[1,2-a]pyridine-8-carboxylic acid: Similar to the pyrazine derivative, it is part of the broader class of N-heterocyclic compounds used in drug research.